Cas no 6250-80-2 (4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde)

• Product Name: 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
• CAS No: 6250-80-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD05864532
• CID: 863912
• PubChem ID: 329775813
• Update Time: 2025-10-31

4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-3,5-dimethyl-1h-pyrrole-2-carboxaldehyde
• 4-Ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde
• 1H-Pyrrole-2-carboxaldehyde,4-ethyl-3,5-dimethyl
• 2,4-dimethyl-3-ethylpyrrole-5-carboxaldehyde
• 3,5-dimethyl-4-ethyl-2-formyl-1H-pyrrole
• 4-ethyl-2-formyl-3,5-dimethyl-1H-pyrrole
• 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde(SALTDATA: FREE)
• 4-ethyl-3,5-dimethylpyrrole-2-carbaldehyde
• 4-ethyl-3,5-dimethylpyrrole-2-carboxaldehyde
• CS-0206071
• 1H-Pyrrole-2-carbaldehyde, 4-ethyl-3,5-dimethyl-
• VHIKIUXLJPZNCA-UHFFFAOYSA-N
• G84701
• NSC-81351
• 4- Ethyl-2-formyl-3,5-dimethylpyrrol
• NSC 81351
• DA-18881
• DTXSID20211555
• 4-Ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde #
• BS-29010
• 4-Ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde, AldrichCPR
• SCHEMBL5358334
• NSC81351
• 1H-Pyrrole-2-carboxaldehyde, 4-ethyl-3,5-dimethyl-
• MFCD05864532
• CCG-40440
• CHEMBRDG-BB 4302234
• 6250-80-2
• 1H-Pyrrole-2-carboxaldehyde,5-dimethyl-
• AKOS006229931
• SB62245
• 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

• MDL： MFCD05864532
• Inchi： 1S/C9H13NO/c1-4-8-6(2)9(5-11)10-7(8)3/h5,10H,4H2,1-3H3
• InChI Key： VHIKIUXLJPZNCA-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)C(CC)=C(C)N1

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9
• XLogP3: 2.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 262.3±28.0 °C at 760 mmHg
• Flash Point: 119.4±31.4 °C
• Refractive Index: 1.557
• PSA: 32.86000
• LogP: 2.00640
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde

Introduction to 4-Ethyl-3,5-Dimethyl-1H-Pyrrole-2-Carbaldehyde (CAS No. 6250-80-2)

4-Ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS No. 6250-80-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds with a wide range of applications in pharmaceuticals, dyes, and advanced materials. The unique structural features of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde make it an attractive candidate for various synthetic transformations and functionalization processes.

The molecular structure of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde consists of a pyrrole ring substituted with an ethyl group at the 4-position and methyl groups at the 3 and 5 positions. The presence of the aldehyde functional group at the 2-position further enhances its reactivity and potential for derivatization. This compound can be synthesized through various routes, including the condensation of an appropriate ketone or aldehyde with a pyrrole derivative under controlled conditions.

In recent years, 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For instance, pyrrole derivatives have been shown to exhibit potent anti-inflammatory, antitumor, and antimicrobial properties. A study published in the Journal of Medicinal Chemistry highlighted the synthesis of a series of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde-based compounds that demonstrated significant inhibition of cancer cell proliferation in vitro.

Beyond its medicinal applications, 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde has also found utility in materials science. Pyrroles are known for their excellent electronic properties and have been used in the development of conductive polymers and organic semiconductors. A recent study in Advanced Materials reported the use of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde-derived polymers as efficient hole transport materials in organic photovoltaic devices. These materials exhibited high charge carrier mobility and improved device performance compared to traditional counterparts.

The synthetic versatility of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde has also led to its exploration in the field of supramolecular chemistry. Pyrroles can form stable complexes with various metal ions through coordination interactions, making them valuable for the design of metallo-supramolecular assemblies. A study published in Chemical Communications demonstrated the self-assembly of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde-based ligands with transition metal ions to form well-defined supramolecular structures with potential applications in catalysis and sensing.

In addition to its synthetic and application-oriented research, the physical and chemical properties of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde have been thoroughly characterized. It is a colorless liquid at room temperature with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but is insoluble in water. Its boiling point is around 180°C at atmospheric pressure, and it has a density of approximately 0.97 g/cm³.

The stability and reactivity of 4-ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde have been investigated under various conditions. It is generally stable under normal laboratory conditions but can undergo oxidation or reduction reactions when exposed to strong oxidizing or reducing agents. The aldehyde functional group can be readily converted into other functional groups such as carboxylic acids, alcohols, or esters through well-established chemical transformations.

In conclusion, 4-Ethyl-3,5-dimethyl-1H-pyrrole-2-carbaldehyde (CAS No. 6250-80-2) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and supramolecular chemistry. Its unique structural features and synthetic versatility make it an invaluable tool for researchers working on the development of new drugs, advanced materials, and supramolecular assemblies. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further expanding its utility and impact.